Cas no 1192004-56-0 (ethyl 2-amino-3-(oxan-4-yl)propanoate)

• Product Name: ethyl 2-amino-3-(oxan-4-yl)propanoate
• CAS No: 1192004-56-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD10699298
• CID: 5686579
• PubChem ID: 60038609
• Update Time: 2025-10-31

ethyl 2-amino-3-(oxan-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl α-aminotetrahydro-2H-pyran-4-propanoate (ACI)
• 3-(Tetrahydro-2H-pyran-4-yl)alanine ethyl ester
• 2H-Pyran-4-propanoic acid, α-aminotetrahydro-, ethyl ester (ACI)
• ethyl 2-amino-3-(oxan-4-yl)propanoate

• MDL： MFCD10699298
• Inchi： 1S/C10H19NO3/c1-2-14-10(12)9(11)7-8-3-5-13-6-4-8/h8-9H,2-7,11H2,1H3
• InChI Key： CUJOOWGVXUOQTN-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CCOCC1)N)OCC

Additional information on ethyl 2-amino-3-(oxan-4-yl)propanoate

Ethyl 2-Amino-3-(Oxan-4-yl)Propanoate (CAS No. 1192004-56-0): An Overview of Its Structure, Properties, and Applications

Ethyl 2-amino-3-(oxan-4-yl)propanoate (CAS No. 1192004-56-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines an amino group, an oxane ring, and an ester functionality. These structural features contribute to its diverse chemical properties and potential applications in various industries.

The molecular formula of ethyl 2-amino-3-(oxan-4-yl)propanoate is C₁₁H₂₁NO₃, and its molecular weight is approximately 215.3 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain chemical reactions where aqueous conditions need to be avoided.

The synthesis of ethyl 2-amino-3-(oxan-4-yl)propanoate typically involves the reaction of 4-hydroxytetrahydro-2H-pyran with an appropriate amino acid ester. This process can be optimized using various catalysts and reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as the use of biocatalysts and microwave-assisted reactions, which reduce the environmental impact while maintaining or improving the efficiency of the synthesis.

In the context of pharmaceutical research, ethyl 2-amino-3-(oxan-4-yl)propanoate has shown promise as a potential lead compound for drug development. Its amino and ester functionalities make it a suitable candidate for modification through various chemical reactions, allowing for the creation of derivatives with enhanced biological activity. For instance, recent studies have explored the use of this compound as a precursor for developing novel antiviral agents and neuroprotective drugs. The oxane ring provides structural rigidity that can improve the pharmacokinetic properties of the resulting compounds, such as their stability and bioavailability.

The biological activity of ethyl 2-amino-3-(oxan-4-yl)propanoate has been investigated in several preclinical studies. In vitro assays have demonstrated that it exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). Additionally, preliminary animal studies have shown that it can cross the blood-brain barrier (BBB), which is a critical factor for its potential use in treating central nervous system (CNS) disorders. These findings suggest that further research into its therapeutic potential is warranted.

From a materials science perspective, ethyl 2-amino-3-(oxan-4-yl)propanoate has been explored for its use in polymer synthesis. Its functional groups can be incorporated into polymer chains to create materials with tailored properties, such as improved mechanical strength, thermal stability, and biocompatibility. For example, copolymers containing this compound have been developed for use in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The safety profile of ethyl 2-amino-3-(oxan-4-yl)propanoate is an important consideration for its practical applications. Toxicological studies have indicated that it has low acute toxicity when administered orally or topically. However, like many chemical compounds, it should be handled with appropriate safety measures to prevent inhalation or skin contact. The compound's stability under various conditions has also been evaluated, showing that it remains stable at room temperature but may degrade when exposed to high temperatures or strong acids or bases.

In conclusion, ethyl 2-amino-3-(oxan-4-yl)propanoate (CAS No. 1192004-56-0) is a multifaceted compound with a wide range of potential applications in chemistry, pharmaceuticals, and materials science. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As new methodologies and technologies continue to emerge, the future prospects for this compound are promising.